Cas no 1038778-91-4 (tert-butyl N-(2-iodo-5-methylphenyl)carbamate)

• Product Name: tert-butyl N-(2-iodo-5-methylphenyl)carbamate
• CAS No: 1038778-91-4
• MF: C₁₂H₁₆INO₂
• MW: 333.165415763855
• CID: 5618763
• PubChem ID: 121003345
• Update Time: 2023-11-24

tert-butyl N-(2-iodo-5-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28295976
• tert-Butyl (2-iodo-5-methylphenyl)carbamate
• CS-0372261
• 1038778-91-4
• tert-butyl N-(2-iodo-5-methylphenyl)carbamate
• Carbamic acid, N-(2-iodo-5-methylphenyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H16INO2/c1-8-5-6-9(13)10(7-8)14-11(15)16-12(2,3)4/h5-7H,1-4H3,(H,14,15)
• InChI Key： RWGFCWFGZLWDPZ-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C)C=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 333.02258g/mol
• Monoisotopic Mass: 333.02258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.536±0.06 g/cm3(Predicted)
• Melting Point: 79.5-82 °C
• Boiling Point: 309.4±35.0 °C(Predicted)
• pka: 13.08±0.70(Predicted)